Cas no 2097935-08-3 (1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea)

• Product Name: 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea
• CAS No: 2097935-08-3
• MF: C₁₆H₁₉FN₂O₂S
• MW: 322.397666215897
• CID: 5360231
• Update Time: 2025-11-06

1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-(2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl)urea
• 1-[(4-fluorophenyl)methyl]-3-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)urea
• 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea

• Inchi： 1S/C16H19FN2O2S/c1-16(21,8-13-6-7-22-10-13)11-19-15(20)18-9-12-2-4-14(17)5-3-12/h2-7,10,21H,8-9,11H2,1H3,(H2,18,19,20)
• InChI Key： OWORCFFFSFSFGS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(CNC(NCC1C=CC(=CC=1)F)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• XLogP3: 2.2
• Topological Polar Surface Area: 89.6

Additional information on 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea

1-[(4-Fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea (CAS No. 2097935-08-3) stands out as a fascinating molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its CAS number for precision, has garnered significant attention in recent years due to its unique structural features and potential utility in various fields, including pharmacology and materials science.

The molecular structure of 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}urea is characterized by a urea backbone, which serves as a central connecting unit. Attached to this backbone are two distinct substituents: a 4-fluorophenylmethyl group and a 2-hydroxypropyl group that is further substituted with a thiophen-3-ylmethyl moiety. This combination of functional groups imparts the compound with a range of chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the fluorophenyl group is known to enhance lipophilicity, which is often desirable in drug candidates for improved bioavailability. Additionally, the thiophene ring, a heterocyclic aromatic structure, contributes to the molecule's stability and electronic properties. These features make 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy...}urea a promising candidate for exploring novel therapeutic agents.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions. The hydroxyl group present in the hydroxypropyl substituent can act as a nucleophile or undergo oxidation to form more complex structures. Furthermore, the thiophene moiety can engage in π–π interactions, making it suitable for applications in supramolecular chemistry and nanotechnology.

From an analytical standpoint, the compound's spectroscopic properties have been extensively studied. Techniques such as NMR and IR spectroscopy have provided valuable insights into its molecular conformation and intermolecular interactions. These studies have revealed that the urea group plays a crucial role in stabilizing the molecule's structure through hydrogen bonding.

In terms of synthesis, researchers have developed efficient methods to prepare 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy...}urea. One common approach involves the reaction of an appropriate aldehyde with thiourea derivatives under controlled conditions. This method ensures high yield and purity, making it suitable for large-scale production.

Looking ahead, the potential applications of this compound are vast. Its unique combination of functional groups makes it an ideal candidate for exploring new drug delivery systems or advanced materials with tailored properties. Moreover, ongoing research into its biological activity could unlock new therapeutic uses in areas such as oncology or neurodegenerative diseases.

In conclusion, 1-[(4-fluorophenyl)methyl]-3-{2-hydroxy...}urea (CAS No. 2097935-08-3) is a multifaceted compound with significant potential across various scientific disciplines. Its intricate structure and versatile reactivity continue to captivate researchers worldwide, driving innovative applications that promise to advance our understanding of organic chemistry and its practical implications.